4-Methylpyrimidine-2-sulfonic acid

• Molecular Formula: C5H6N2O3S
• Molecular Weight: 174.18 g/mol
• IUPAC Name: 4-methylpyrimidine-2-sulfonic acid
• InChI: InChI=1S/C5H6N2O3S/c1-4-2-3-6-5(7-4)11(8,9)10/h2-3H,1H3,(H,8,9,10)
• InChI Key: ABBLDOPYHFOVOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)S(=O)(=O)O

Description

4-Methylpyrimidine-2-sulfonic acid is a pyrimidine derivative featuring a methyl group at the 4-position and a sulfonic acid (-SO₃H) moiety at the 2-position. Sulfonic acid groups are highly polar and acidic, making such compounds valuable in medicinal chemistry for enhancing solubility or enabling covalent interactions with biological targets .

Comparison with Similar Compounds

The following analysis compares 4-Methylpyrimidine-2-sulfonic acid (hypothetically inferred) with structurally related pyrimidine derivatives discussed in the evidence.

Functional Group Variations

Compound Name	Functional Group at 2-Position	Key Properties/Applications
4-Methylpyrimidine-2-sulfonic acid	-SO₃H	High acidity, solubility, potential covalent binding
2-Sulfonamide pyrimidines	-SO₂NH₂ (sulfonamide)	Covalent inhibition (e.g., WRN inhibitors), moderate acidity
2-(Methylsulfonyl)pyrimidines	-SO₂CH₃ (sulfone)	Electrophilic reactivity, used as acrylamide surrogates
2-(Methylthio)pyrimidine derivatives	-SCH₃ (thioether)	Precursors for sulfone/sulfonamide synthesis via oxidation

Key Observations :

• Acidity : The sulfonic acid group (-SO₃H) confers stronger acidity compared to sulfonamides (-SO₂NH₂) or sulfones (-SO₂R), enhancing solubility in aqueous environments.
• Reactivity : Sulfonamides and sulfones are often used in covalent inhibition due to their electrophilic sulfur centers, while thioethers serve as intermediates in synthesizing these groups .

4-Methylpyrimidine-2-sulfonic Acid

Hypothetical synthesis might involve sulfonation of 4-methylpyrimidine using concentrated sulfuric acid or chlorosulfonic acid.

Related Compounds:

• 2-Sulfonamide Pyrimidines : Synthesized via Suzuki-Miyaura coupling of 4-chloro-2-(methylthio)pyrimidine with aryl boronic acids, followed by sulfonamide formation (e.g., Pd(PPh₃)₂Cl₂ catalysis, K₃PO₄ base) .
• 2-(Methylsulfonyl)pyrimidines : Derived from oxidation of thioether precursors (e.g., using H₂O₂ or m-CPBA) .
• Thioether Derivatives : Synthesized via nucleophilic substitution of chloropyrimidines with thiols (e.g., NaSMe in MeOH or DMSO) .

Comparison :

• Sulfonic acids typically require harsher sulfonation conditions compared to sulfonamide/sulfone syntheses, which rely on coupling or oxidation steps.
• Palladium-catalyzed cross-coupling (as in ) is critical for introducing aryl groups in sulfonamide derivatives.